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Compound of Interest

Compound Name: Omtlv
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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the long-term efficacy of Osteopathic
Manipulative Treatment (OMT) compared to standard care for several chronic conditions. The
information is compiled from systematic reviews, meta-analyses, and randomized controlled

trials to support evidence-based evaluation.

Quantitative Data Summary

The following tables summarize the long-term outcomes of OMT versus standard care or sham
treatment across different conditions.

Table 1: Long-Term Outcomes for Chronic Low Back Pain (CLBP)
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VAS = Visual Analog Scale; NPRS = Numeric Pain Rating Scale; RMDQ = Roland-Morris
Disability Questionnaire; QBPDI = Quebec Back Pain Disability Index.
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Table 2: Long-Term Outcomes for Chronic Neck Pain

| Outcome Measure | OMT + Exercise Group | Exercise Only Group | Follow-up Duration | Key
Findings | Citations | | :--- | :--- | :--- | :--- | :--- | | Pain Intensity (NPRS) | Significant Reduction |
Significant Reduction | 6 months | The addition of OMT to exercise did not result in a
statistically significant long-term difference in pain reduction compared to exercise alone. |[7] | |
Functional Status (NDI) | Significant Improvement | Significant Improvement | 6 months | Both
groups showed improved functionality, with no significant long-term difference between them. |

[711
NDI = Neck Disability Index.
Table 3: Long-Term Outcomes for Migraine

| Outcome Measure | OMT Group | Control Group | Follow-up Duration | Key Findings |
Citations | | :--- | :--- | :--- | :--- | :--- | | Headache Frequency | Significant Reduction | No
Significant Change | 3 months | OMT may reduce the number of migraine days per month. |[8] |
| Pain Intensity | Significant Reduction | No Significant Change | 3 months | Patients receiving
OMT reported a significant decrease in migraine pain intensity. [[8] | | Medication Use |
Decreased Use | No Significant Change | 3 months | OMT has been associated with a
reduction in the use of migraine medication. |[8] | | Disability (MIDAS) | Significant Reduction |
No Significant Change | 12 weeks | OMT shows potential in reducing migraine-related disability.

611

MIDAS = Migraine Disability Assessment.

Experimental Protocols

Below are detailed methodologies for key experiments cited in this guide.

Protocol 1: OMT for Chronic Low Back Pain (Licciardone
et al., 2003)

o Study Design: A randomized controlled trial.[6]

o Participants: 91 subjects with chronic nonspecific low back pain lasting at least 3 months.[6]
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e Intervention Groups:
o OMT Group: Received individualized osteopathic manipulative treatment.

o Sham Manipulation Group: Received light touch and range-of-motion activities simulating
OMT.

o No-Intervention Control Group: Continued with their usual care.[6]

o Treatment Schedule: The OMT and sham manipulation groups received treatments over a
period of time, with follow-up evaluations at 1, 3, and 6 months.[6]

¢ Outcome Measures:

o Primary: SF-36 Health Survey, 10-cm visual analog scale (VAS) for overall back pain, and
the Roland-Morris Disability Questionnaire.[6]

o Secondary: Lost work or school days due to back pain and patient satisfaction with back
care.[6]

o Standard Care: Participants in all groups were allowed to continue with their usual care for
low back pain, which could include medications and physical therapy.[6]

Protocol 2: OMT for Chronic Neck Pain (Groisman et al.,
2020)

o Study Design: A pragmatic randomized controlled trial.[7]
o Participants: Individuals with non-specific chronic neck pain.
e Intervention Groups:

o OMT + Exercise Group: Received osteopathic manipulative treatment in addition to a neck
exercise program.

o Exercise Only Group: Received only the neck exercise program.[7]

¢ Treatment Schedule: Not specified in the provided abstract.
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¢ Qutcome Measures:

o Primary: Pain intensity (Numeric Pain Rating Scale - NPRS) and disability (Neck Disability
Index - NDI).[7]

e Follow-up: 6 months.

Protocol 3: OMT for Migraine Headaches (Clinical Trial
NCT04976985)

o Study Design: A randomized controlled trial.[6]

Participants: Patients with a diagnosis of migraine.

Intervention Groups:
o OMT Group: Receives osteopathic manipulative therapy.

o Control Group: Continues with standard of care, including prophylactic pharmacological
agents.[6]

Treatment Schedule: Treatment is administered over a 12-week period.[6]

Outcome Measures:

o Primary: Reduction in the Migraine Disability Assessment (MIDAS) score.

o Secondary: Reduction in the Headache Impact Test (HIT-6) score.[6]

Visualizations
Proposed Physiological Signaling Pathway of OMT

The following diagram illustrates a proposed signaling pathway for the systemic effects of
Osteopathic Manipulative Treatment.
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Caption: Proposed mechanism of OMT's systemic effects.
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Experimental Workflow for a Typical OMT vs. Sham
Randomized Controlled Trial

This diagram outlines the typical workflow for a randomized controlled trial comparing OMT to a

sham intervention.
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Caption: Typical workflow of an OMT randomized controlled trial.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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